Cas no 2166962-53-2 (4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane)

• Product Name: 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane
• CAS No: 2166962-53-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6309910
• PubChem ID: 165743123
• Update Time: 2025-07-14

4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane
• 2166962-53-2
• 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane
• EN300-1279162

• Inchi： 1S/C12H17NO2S/c1-2-11(14-6-1)10-3-7-15-12(13-10)4-8-16-9-5-12/h1-2,6,10,13H,3-5,7-9H2
• InChI Key： AAAKMJCSGWGHTK-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NC(C1=CC=CO1)CCO2

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro5.5undecane

Comprehensive Analysis of 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2166962-53-2): Properties, Applications, and Research Insights

The compound 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2166962-53-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its spirocyclic framework, combined with furan, thia, and aza functionalities, offers a versatile platform for drug discovery and advanced material design. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for spirocyclic compounds like 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane has surged, driven by their applications in central nervous system (CNS) drug development and antimicrobial agents. The compound's furan ring contributes to its electron-rich properties, making it a candidate for organic electronics and catalysis. Notably, its CAS No. 2166962-53-2 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and medicinal research.

One of the most intriguing aspects of this molecule is its structural rigidity, which enhances its stability and binding affinity in drug-receptor interactions. Computational studies suggest that the spiro[5.5]undecane core minimizes conformational flexibility, a trait highly valued in fragment-based drug design (FBDD). This aligns with current trends in AI-driven drug discovery, where researchers leverage machine learning to predict the bioactivity of such complex scaffolds.

From a synthetic perspective, 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane poses challenges due to its multicomponent reactivity. However, advances in green chemistry and microwave-assisted synthesis have streamlined its production, reducing reliance on hazardous reagents. These innovations resonate with the global push for sustainable chemistry, a topic frequently queried in search engines alongside heterocyclic compound synthesis.

Beyond pharmaceuticals, this compound's thia-aza moiety has potential in corrosion inhibition and polymer stabilization, addressing industrial needs for durable materials. Its furan-2-yl group also opens doors to renewable feedstock applications, a hot topic in circular economy discussions. As interest in bio-based chemicals grows, CAS No. 2166962-53-2 exemplifies how traditional heterocycles can bridge gaps between sustainability and functionality.

In summary, 4-(furan-2-yl)-1-oxa-9-thia-5-azaspiro[5.5]undecane represents a multifaceted compound with untapped potential across disciplines. Its CAS registry number serves as a gateway for researchers exploring structure-activity relationships (SAR) or material innovation. As synthetic methodologies evolve and interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in addressing contemporary scientific challenges.